![molecular formula C17H30N2O4 B5562898 (3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol](/img/structure/B5562898.png)
(3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol is a useful research compound. Its molecular formula is C17H30N2O4 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound (3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol is 326.22055744 g/mol and the complexity rating of the compound is 407. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Several studies have explored the synthesis of compounds involving morpholine and piperidine derivatives and their applications in antimicrobial, analgesic, antipyretic, and immunotropic activities. For instance, Mar'yasov et al. (2016) synthesized a series of compounds using morpholine and piperidine, evaluating their antimicrobial and analgesic effects (Mar'yasov et al., 2016). Similarly, research into pyridine derivatives, including compounds with morpholine and piperidine, has shown significant insecticidal activity, potentially offering new avenues for pest control strategies (Bakhite et al., 2014).
Molecular Interactions and Antagonist Activities
The molecular interactions of certain antagonists with receptors have been a subject of study, with specific focus on compounds containing piperidine derivatives. Shim et al. (2002) investigated the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide and its interaction with the CB1 cannabinoid receptor, revealing insights into the binding interactions and potential for selective receptor targeting (Shim et al., 2002).
properties
IUPAC Name |
1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-2-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O4/c1-14-12-19(16(20)13-18-6-10-23-11-7-18)5-4-17(14,21)15-2-8-22-9-3-15/h14-15,21H,2-13H2,1H3/t14-,17+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKWAGBUTWMLMLW-PBHICJAKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.